Cas no 1223790-20-2 (3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione)
3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
- (3-(3-chlorophenyl)-2-thioxo-1,4-diazaspiro[4.6]undec-3-en-1-yl)(p-tolyl)methanone
- [2-(3-chlorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.6]undec-1-en-4-yl]-(4-methylphenyl)methanone
- 3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
-
- Inchi: 1S/C23H23ClN2OS/c1-16-9-11-17(12-10-16)21(27)26-22(28)20(18-7-6-8-19(24)15-18)25-23(26)13-4-2-3-5-14-23/h6-12,15H,2-5,13-14H2,1H3
- InChI Key: QRXOSRQRZBHBHL-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1C(N(C(C2C=CC(C)=CC=2)=O)C2(CCCCCC2)N=1)=S
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 633
- XLogP3: 6.2
- Topological Polar Surface Area: 64.8
3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-3922-2μmol |
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione |
1223790-20-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3922-5μmol |
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione |
1223790-20-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3922-10μmol |
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione |
1223790-20-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3922-20μmol |
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione |
1223790-20-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3922-1mg |
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione |
1223790-20-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3922-2mg |
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione |
1223790-20-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3922-3mg |
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione |
1223790-20-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3922-4mg |
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione |
1223790-20-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3922-5mg |
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione |
1223790-20-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3922-10mg |
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione |
1223790-20-2 | 10mg |
$79.0 | 2023-09-10 |
3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
Research Brief on 3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione (CAS: 1223790-20-2)
Recent studies on the compound 3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione (CAS: 1223790-20-2) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This spirocyclic compound has garnered attention due to its unique structural features and biological activity, particularly in targeting specific enzymes and receptors involved in disease pathways.
The synthesis of 3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione involves a multi-step process, including the formation of the diazaspiro core and subsequent functionalization with chlorophenyl and methylbenzoyl groups. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation.
In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against certain kinases and proteases, which are critical targets in cancer and inflammatory diseases. Mechanistic studies suggest that the thione group plays a pivotal role in binding to the active sites of these enzymes, thereby modulating their activity. Additionally, the spirocyclic structure contributes to the compound's stability and bioavailability.
Recent preclinical evaluations have shown promising results in animal models of cancer and autoimmune disorders. The compound's ability to cross the blood-brain barrier also opens up potential applications in neurodegenerative diseases. However, further optimization of its pharmacokinetic properties is required to minimize off-target effects and enhance therapeutic efficacy.
Collaborative efforts between academic and industrial researchers are underway to explore the full potential of 3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione. Future research directions include structure-activity relationship (SAR) studies to identify derivatives with improved potency and selectivity, as well as comprehensive toxicology assessments to ensure safety for clinical trials.
In conclusion, 3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione represents a versatile scaffold with broad therapeutic potential. Its development underscores the importance of innovative chemical design in addressing unmet medical needs. Continued research and collaboration will be essential to translate these findings into clinically viable treatments.
1223790-20-2 (3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)